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Compound of Interest

Compound Name: New Fuchsin

Cat. No.: B147725 Get Quote

An in-depth examination of the chemical properties, applications, and experimental protocols of

New Fuchsin for laboratory professionals.

New Fuchsin, a synthetic triarylmethane dye, is a crucial reagent in histology, microbiology,

and various other biological research fields. Its vibrant magenta color and specific binding

properties make it an invaluable tool for visualizing cellular structures and identifying particular

microorganisms. This technical guide provides a detailed overview of New Fuchsin, its

properties, and its application in the widely used Ziehl-Neelsen staining technique.

Core Properties of New Fuchsin
New Fuchsin, also known as Basic Violet 2 or Magenta III, is a green crystalline solid that

dissolves in solutions to impart an intense reddish-purple color.[1][2] It is one of the

components of basic fuchsin.[1] The following tables summarize the key chemical, physical,

and spectral properties of New Fuchsin.

Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 3248-91-7 [1][2]

Molecular Formula C22H24ClN3

Molecular Weight 365.91 g/mol

Appearance
Green to dark green

powder/solid

Melting Point >300 °C (decomposes)

Solubility in Water 10 g/L at 25 °C

Solubility in Ethanol 1.13%

Spectral Properties
Property Value Reference(s)

Absorption Maximum (λmax) in

Ethanol
553 - 558 nm

Appearance in Solution Magenta/Red

Applications in Research
New Fuchsin's primary application lies in its use as a biological stain. It is a key component of

Schiff's reagent, used for the detection of aldehydes, and is fundamental to the Ziehl-Neelsen

stain for the identification of acid-fast bacteria, most notably Mycobacterium tuberculosis. Its

utility also extends to the staining of leather, paper, and polyacrylonitrile.

Experimental Protocol: Ziehl-Neelsen Staining
The Ziehl-Neelsen stain is a differential staining technique used to identify acid-fast organisms,

primarily Mycobacteria. The high mycolic acid content in the cell walls of these bacteria makes

them resistant to decolorization by acids after staining with a hot carbol-fuchsin solution.

Reagent Preparation
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1. Carbol-Fuchsin Solution (Ziehl-Neelsen)

Basic Fuchsin (of which New Fuchsin is a key component): 1 g

Ethanol (95%): 10 mL

Phenol (melted crystals): 5 mL

Distilled Water: 100 mL

Instructions: Dissolve the basic fuchsin in the ethanol. Separately, dissolve the phenol in the

distilled water. Mix the two solutions. Allow the final solution to stand for several days and filter

before use.

2. Acid-Alcohol Decolorizer

Hydrochloric Acid (concentrated): 3 mL

Ethanol (95%): 97 mL

Instructions: Slowly and carefully add the concentrated hydrochloric acid to the ethanol.

3. Methylene Blue Counterstain

Methylene Blue: 0.3 g

Distilled Water: 100 mL

Instructions: Dissolve the methylene blue in the distilled water.

Staining Procedure
Smear Preparation and Fixation: Prepare a thin smear of the sample on a clean glass slide.

Allow the smear to air dry completely. Heat-fix the smear by passing it through a flame 2-3

times.

Primary Staining: Flood the slide with the Carbol-Fuchsin solution. Gently heat the slide until

it is steaming, but do not boil. Maintain the steaming for 5 minutes, adding more stain if

necessary to prevent drying.
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Rinsing: Allow the slide to cool and then rinse it gently with tap water.

Decolorization: Flood the slide with the acid-alcohol decolorizer for 2-3 minutes, or until the

smear appears faintly pink.

Rinsing: Rinse the slide thoroughly with tap water.

Counterstaining: Flood the slide with the Methylene Blue counterstain and let it stand for 30-

60 seconds.

Final Rinse and Drying: Rinse the slide with tap water and allow it to air dry.

Microscopic Examination: Examine the slide under oil immersion. Acid-fast bacilli will appear

red/pink, while other cells and the background will be blue.

Visualizing Workflows and Concepts
To better illustrate the relationships and procedures discussed, the following diagrams are

provided in the DOT language for Graphviz.
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Caption: Logical diagram of New Fuchsin's classification and applications.
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Caption: Experimental workflow for the Ziehl-Neelsen acid-fast stain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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